Cas no 1179253-24-7 (2-(4-chlorophenyl)-4-fluorobenzoic Acid)

2-(4-Chlorophenyl)-4-fluorobenzoic acid is a fluorinated aromatic carboxylic acid derivative with a molecular formula of C₁₃H₈ClFO₂. This compound features a chlorophenyl group at the 2-position and a fluorine substituent at the 4-position of the benzoic acid core, imparting distinct electronic and steric properties. Its structural characteristics make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring halogenated aromatic frameworks. The presence of both chlorine and fluorine enhances its reactivity in cross-coupling reactions and other transformations. High purity grades are available for research and industrial applications, ensuring consistent performance in synthetic workflows.

2-(4-chlorophenyl)-4-fluorobenzoic Acid structure

1179253-24-7 structure

Product Name:2-(4-chlorophenyl)-4-fluorobenzoic Acid

CAS No:1179253-24-7

MF:C₁₃H₈ClFO₂

MW:250.652826309204

MDL:MFCD12859176

CID:1207337

PubChem ID:53211076

Update Time:2025-05-27

2-(4-chlorophenyl)-4-fluorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-chlorophenyl)-4-fluorobenzoic Acid
- 4'-Chloro-5-fluoro-[1,1'-biphenyl]-2-carboxylic acid
- [1,1'-Biphenyl]-2-carboxylic acid, 4'-chloro-5-fluoro-
- MFCD12859176
- AKOS005816358
- DTXSID60681112
- 2-(4-Chlorophenyl)-4-fluorobenzoic acid, 95%
- 4'-Chloro-5-fluoro[1,1'-biphenyl]-2-carboxylic acid
- G65504
- 1179253-24-7
- SCHEMBL23354242
- MDL： MFCD12859176
- Inchi： 1S/C13H8ClFO2/c14-9-3-1-8(2-4-9)12-7-10(15)5-6-11(12)13(16)17/h1-7H,(H,16,17)
- InChI Key： CNDBUUICPLKCQZ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1C=C(C=CC=1C(=O)O)F

Computed Properties

Exact Mass: 250.0196853g/mol
Monoisotopic Mass: 250.0196853g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 37.3Å²

2-(4-chlorophenyl)-4-fluorobenzoic Acid Pricemore >>

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abcr	AB327028-5 g	2-(4-Chlorophenyl)-4-fluorobenzoic acid, 95%; .	1179253-24-7	95%	5g	€1159.00	2023-04-26
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